N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-N-methyl-2-furamide

• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-N-methylfuran-2-carboxamide
• InChI: InChI=1S/C17H17N3O3/c1-12-15(18(2)16(21)14-10-7-11-23-14)17(22)20(19(12)3)13-8-5-4-6-9-13/h4-11H,1-3H3
• InChI Key: GQXKGIVLPBPVPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(C)C(=O)C3=CC=CO3
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol

Description

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-N-methyl-2-furamide, also known as DMF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Heterocyclic Synthesis

N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-N-methyl-2-furamide demonstrates significant utility in the synthesis of heterocyclic compounds. It has been employed as a key intermediate for creating a range of pyrazole, pyridine, and pyrimidine derivatives. These derivatives, characterized by their distinct structural features, have broad applications in various fields of chemistry and pharmacology (Fadda et al., 2012).

X-ray Structure and DFT Calculations

This compound has also been a subject of X-ray structural characterization, Hirshfeld surface analysis, and Density Functional Theory (DFT) calculations. These studies provide insights into its molecular interactions, particularly highlighting its hydrogen bonding and π-interactions, which are crucial for understanding its behavior in various chemical environments (Saeed et al., 2020).

Biological Evaluation

In the realm of biological sciences, derivatives of this compound have been synthesized and evaluated for their potential applications in medicinal chemistry. This includes screening for activities like inhibiting human recombinant alkaline phosphatase and ecto-5′-nucleotidases, indicating potential in drug development and pharmacological research (Saeed et al., 2015).

Anti-Cancer Activity

A notable application in oncology has been the synthesis of 4-aminoantipyrine-based heterocycles using this compound. These derivatives have been tested for their anti-breast cancer activity, showing promising results against specific cancer cell lines. Such studies are pivotal for the development of new chemotherapeutic agents (Ghorab et al., 2014).

Corrosion Inhibition

In the field of materials science, this compound's derivatives have been explored as corrosion inhibitors. Their effectiveness in protecting materials like carbon steel in corrosive environments exemplifies their potential in industrial applications (Tawfik, 2015).

Antimicrobial Properties

Research has also delved into the antimicrobial properties of certain Schiff bases derived from this compound. These studies highlight their effectiveness against various bacterial strains, indicating potential uses in developing new antimicrobial agents (Asiri & Khan, 2010).